92 KDA GELATINASE, PROENZYME
Description
The 92 KDA GELATINASE, also known as Proenzyme or Gelatinase B (MMP-9), is a major product of inflammatory cells . It belongs to the matrix metalloproteinases (MMP) family, which are involved in the degradation of the extracellular matrix . This enzyme is synthesized and secreted by macrophages as a proenzyme in association with tissue inhibitor of metalloproteinases (TIMP) .
Synthesis Analysis
Macrophages synthesize and secrete this proteinase as a proenzyme in association with tissue inhibitor of metalloproteinases (TIMP), whereas neutrophils store and release it from secondary granules as a TIMP-free proenzyme . Active synthesis of 92-kDa gelatinase by macrophages and smooth muscle cells in atherosclerotic lesions may play a pathogenic role in the development of acute coronary ischemia .Molecular Structure Analysis
The 92 KDA GELATINASE is a matrixin, a class of enzymes that belong to the zinc-metalloproteinases family involved in the degradation of the extracellular matrix . The enzyme encoded by this gene degrades type IV and V collagens and other extracellular matrix proteins .Chemical Reactions Analysis
Metalloproteinase proenzymes can be activated in vitro by a variety of agents, including organomercurials and proteinases, resulting in loss of an 8-10-kDa NH2-terminal domain which disrupts the interaction of a conserved cysteine residue with the catalytic zinc molecule . The activation and processing of 92-kDa gelatinase differ depending on its association with TIMP and the nature of the activating agent .Mechanism of Action
The 92 KDA GELATINASE plays several important functions within neutrophil action, such as degrading extracellular matrix, activation of IL-1β, and cleavage of several chemokines . It has been implicated in tissue remodeling and is involved in IL-8-induced mobilization of hematopoietic progenitor cells from bone marrow .
Safety and Hazards
properties
CAS RN |
152787-66-1 |
|---|---|
Product Name |
92 KDA GELATINASE, PROENZYME |
Molecular Formula |
C3H5F5OS |
Molecular Weight |
0 |
Origin of Product |
United States |
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